Cas no 1261925-33-0 (2-(5-Carboxy-2-fluorophenyl)isonicotinic acid)

2-(5-Carboxy-2-fluorophenyl)isonicotinic acid structure
1261925-33-0 structure
Product Name:2-(5-Carboxy-2-fluorophenyl)isonicotinic acid
CAS No:1261925-33-0
MF:C13H8FNO4
MW:261.205327033997
CID:2763884
PubChem ID:53223835
Update Time:2025-04-21

2-(5-Carboxy-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90687889
    • 2-(5-CARBOXY-2-FLUOROPHENYL)ISONICOTINIC ACID
    • MFCD18317914
    • 1261925-33-0
    • 2-(5-Carboxy-2-fluorophenyl)isonicotinic acid, 95%
    • 2-(5-Carboxy-2-fluorophenyl)isonicotinic acid
    • Inchi: 1S/C13H8FNO4/c14-10-2-1-7(12(16)17)5-9(10)11-6-8(13(18)19)3-4-15-11/h1-6H,(H,16,17)(H,18,19)
    • InChI Key: FCCVIKVFEAMMMO-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C1C=C(C(=O)O)C=CN=1

Computed Properties

  • Exact Mass: 261.04373590Da
  • Monoisotopic Mass: 261.04373590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 87.5Ų
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